Cas no 23615-60-3 (Benzothiazole,2-(3,5-dimethyl-1H-pyrazol-1-yl)-)

• Product Name: Benzothiazole,2-(3,5-dimethyl-1H-pyrazol-1-yl)-
• CAS No: 23615-60-3
• MF: C₁₂H₁₁N₃S
• MW: 229.300840616226
• CID: 278815
• PubChem ID: 32030
• Update Time: 2025-04-19

Benzothiazole,2-(3,5-dimethyl-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(3,5-dimethyl-1H-pyrazol-1-yl)-
• 2-(3,5-dimethylpyrazol-1-yl)-1,3-benzothiazole
• 1-Benzothiazolyl-3,5-dimethylpyrazole
• BRN 0527505
• AKOS000671258
• AE-641/02474044
• 2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-benzothiazole
• DTXSID30178286
• MFCD00099325
• 2-(3,5-Dimethyl-pyrazol-1-yl)-benzothiazole
• CCG-249332
• SR-01000519944-1
• 23615-60-3
• cid_32030
• 2-(3,5-Dimethyl-1-pyrazolyl)benzothiazole
• MLS000708865
• BB 0246920
• BENZOTHIAZOLE, 2-(3,5-DIMETHYL-1-PYRAZOLYL)-
• QIVHQZNEFYWQJH-UHFFFAOYSA-
• 1-(2-benzothiazolyl)-3,5-dimethylpyrazole
• 2-(3,5-Dimethyl-1H-pyrazol-1-yl)benzothiazole
• SMR000289632
• HMS2601G20
• AB00080108-01
• SR-01000519944
• CS-0314185
• 2-(3,5-dimethyl-1H-pyrazol-1-yl)benzo[d]thiazole
• Cambridge id 5311651
• BRD-K14174732-001-09-8
• CHEMBL1597822
• Benzothiazole, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-
• F0906-6277
• BDBM63514
• 2-(3,5-dimethyl-1-pyrazolyl)-1,3-benzothiazole
• Z55148827
• InChI=1/C12H11N3S/c1-8-7-9(2)15(14-8)12-13-10-5-3-4-6-11(10)16-12/h3-7H,1-2H3
• NCGC00245392-01

• Inchi： 1S/C12H11N3S/c1-8-7-9(2)15(14-8)12-13-10-5-3-4-6-11(10)16-12/h3-7H,1-2H3
• InChI Key： QIVHQZNEFYWQJH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 164.084
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.32
• Boiling Point: 403.4°Cat760mmHg
• Flash Point: 197.7°C
• Refractive Index: 1.508